Cas no 134792-03-3 (Benzothiazole, 2-[(3-phenyl-2-propenyl)thio]-)

• Product name: Benzothiazole, 2-[(3-phenyl-2-propenyl)thio]-
• CAS No: 134792-03-3
• MF: C₁₆H₁₃NS₂
• MW: 283.41112112999
• CID: 1243334

Benzothiazole, 2-[(3-phenyl-2-propenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(3-phenyl-2-propenyl)thio]-
• Benzothiazole, 2-[(3-phenyl-2-propen-1-yl)thio]-

• Inchi： 1S/C16H13NS2/c1-2-7-13(8-3-1)9-6-12-18-16-17-14-10-4-5-11-15(14)19-16/h1-11H,12H2
• InChI Key： AISLEDOYCUXKHB-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1SCC=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 283.04909

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 444.5±48.0 °C(Predicted)
• PSA: 12.89
• pka: 0.46±0.10(Predicted)